3-(4-chlorophenyl)-N-[(E)-furan-2-ylmethylideneamino]-1H-pyrazole-5-carboxamide

• IUPAC Name: 3-(4-chlorophenyl)-N-[(E)-furan-2-ylmethylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C15H11ClN4O2/c16-11-5-3-10(4-6-11)13-8-14(19-18-13)15(21)20-17-9-12-2-1-7-22-12/h1-9H,(H,18,19)(H,20,21)/b17-9+
• InChI Key: PMGBUGDKHFONEX-RQZCQDPDSA-N
• Canonical SMILES: C1=COC(=C1)C=NNC(=O)C2=CC(=NN2)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C1=COC(=C1)/C=N/NC(=O)C2=CC(=NN2)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H11ClN4O2
• DSSTOX Substance ID: DTXSID601324063
• Molecular Weight: 314.72 g/mol
• Solubility: 0.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 1285600-86-3

Description

3-(4-chlorophenyl)-N-[(E)-furan-2-ylmethylideneamino]-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is commonly referred to as "CPFA" and has been studied extensively for its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Microwave-Assisted Synthesis and Biological Evaluation

A study highlighted the microwave-assisted synthesis of novel pyrazoline derivatives, including compounds structurally related to 3-(4-chlorophenyl)-N-[(E)-furan-2-ylmethylideneamino]-1H-pyrazole-5-carboxamide. These compounds exhibited significant anti-inflammatory and antibacterial activities. The use of microwave irradiation improved yield, reduced reaction time, and was environmentally friendly compared to conventional methods. This approach demonstrates the compound's potential in developing new pharmaceuticals with anti-inflammatory and antibacterial properties (Ravula et al., 2016).

Antimicrobial and Anticancer Activities

Another study on analogs of this compound family reported the design, synthesis, and QSAR studies of pyrazole-5-one derivatives, showcasing promising antibacterial activities. Particularly, certain compounds demonstrated significant activity against Staphylococcus aureus and Bacillus subtilis without cytotoxic effects on mammalian cells. This suggests the potential for these compounds to be developed into novel antibacterial agents (Palkar et al., 2017).

Solvent Effects on Spectral Properties

Research into the solvent effects on absorption and fluorescence spectra of carboxamides, closely related to the target compound, has provided insights into their photophysical properties. Understanding these properties is crucial for the development of fluorescent probes and materials based on such compounds. The study found that the excited state dipole moments were higher than those of the ground state, indicating significant solvatochromic shifts (Patil et al., 2011).

Rational Design and Computational Analysis

A focused study on the rational design and synthesis of a derivative of 3-(4-chlorophenyl)-5-(3hydroxy-4-etoxyphenyl)-4,5-dihydro-1H-pyrazole-1carboxamide provided computational structure-activity relationships. This work aids in the understanding of the interaction mechanisms at the molecular level and supports the optimization of biological activity through structural modifications. Such computational predictions are valuable for guiding experimental efforts in drug discovery (Singh et al., 2009).

Catalytic Synthesis and Antioxidant Activity

Research on the catalytic synthesis of novel chalcone derivatives related to the compound has shown significant antioxidant activity. The study demonstrated the effectiveness of TiO2-ZnS catalyst in the synthesis process and identified compounds with potential as antioxidant agents. This highlights the importance of catalytic methods in creating bioactive molecules with therapeutic potential (Prabakaran et al., 2021).